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Compound of Interest

Compound Name: CPCCOEt

Cat. No.: B071592

For Researchers, Scientists, and Drug Development Professionals

Introduction

CPCCOEt (7-(Hydroxyimino)cyclopropa[b]chromen-1a-carboxylate ethyl ester) is a potent and
selective non-competitive antagonist of the metabotropic glutamate receptor 1 (mGIluR1).[1] It
functions by inhibiting receptor signaling without affecting the binding of glutamate, the
endogenous agonist.[2] This makes CPCCOEt an invaluable tool in neuroscience research for
investigating the physiological and pathological roles of mGluR1 signaling.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
CPCCOEt due to its high solubilizing capacity for this compound.[1] This document provides a
detailed protocol for the preparation, storage, and handling of CPCCOEt stock solutions in
DMSO.

Quantitative Data Summary

A summary of the key chemical and physical properties of CPCCOEt is presented below. This
data is essential for accurate calculations and solution preparation.
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Property Value References
(-)-ethyl (7E)-7-hydroxyimino-
1,7a-
IUPAC Name _
dihydrocyclopropalb]Jchromene
-la-carboxylate
CAS Number 179067-99-3
Molecular Formula C13H13NOa
Molecular Weight 247.25 g/mol
Purity >98%

Max Solubility in DMSO

100 mM (24.73 mg/mL)

Appearance

Solid

Experimental Protocol: Preparing a 100 mM
CPCCOEt Stock Solution

This protocol details the steps to prepare a 100 mM stock solution of CPCCOEt in DMSO,
which is the maximum recommended concentration.

Materials and Equipment
e CPCCOEt solid powder (CAS: 179067-99-3)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

e Chemical fume hood

» Sterile microcentrifuge tubes or amber glass vials

» Sterile, nuclease-free pipette tips

o \ortex mixer
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» Water bath or sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

e Conduct all weighing and handling of the solid CPCCOEt powder and DMSO within a
chemical fume hood.

o Wear appropriate PPE at all times. DMSO can facilitate the absorption of chemicals through
the skin.

o Consult the Safety Data Sheet (SDS) for CPCCOEt before use.

Procedure

o Calculate Required Mass: To prepare a 100 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/q)

o Example for 1 mL of 100 mM stock: Mass (mg) = 0.1 mol/L x 0.001 L x 247.25 g/mol x
1000 mg/g = 24.73 mg

e Weighing: Carefully weigh the calculated amount of CPCCOEt powder on an analytical
balance and transfer it into a sterile vial. It is often practical to add the solvent directly to the
original manufacturer's vial if the entire quantity is being used.

» Dissolution: a. Add the calculated volume of DMSO to the vial containing the CPCCOEt
powder. b. Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. c. Visually inspect the solution against a light source to ensure there
are no visible particles.

e Troubleshooting Dissolution: If the compound does not dissolve completely, gentle warming
in a 37°C water bath or brief sonication can be applied to aid dissolution. Ensure the solution
cools to room temperature before use.
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» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. b. Clearly label each aliquot with the compound name, concentration,
and date of preparation.

Storage and Stability

Proper storage is crucial to maintain the integrity of the CPCCOEt stock solution.
e Long-term storage: Store aliquots at -80°C for up to 6 months.
o Short-term storage: For frequent use, store aliquots at -20°C for up to 1 month.

Before use, thaw an aliquot at room temperature and ensure the compound is fully dissolved
before diluting it into your experimental buffer or media.

Visualizations
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CPCCOEt stock solution in DMSO.
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CPCCOEt Mechanism of Action
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Caption: CPCCOEt non-competitively inhibits the mGluR1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

